(2E)-1-(4-Ethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H16O2/c1-3-13-5-7-14(8-6-13)16(17)11-10-15-9-4-12(2)18-15/h4-11H,3H2,1-2H3/b11-10+
• InChI Key: JKQUPKNAQWTXAP-ZHACJKMWSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C=CC2=CC=C(O2)C
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(O2)C
• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol

Description

(2E)-1-(4-Ethylphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one, or (E)-4-ethylphenyl-3-methylfuran-2-ylprop-2-en-1-one, is an organic compound with a variety of uses in scientific research. It is known to be an important intermediate in the synthesis of several drugs and has been studied extensively in the context of its biochemical and physiological effects.

Scientific Research Applications

(E)-4-ethylphenyl-3-methylfuran-2-ylprop-2-en-1-one has been studied extensively in the context of its biochemical and physiological effects. It has been used as a starting material in the synthesis of several drugs, including anti-inflammatory agents, anticonvulsants, and anti-tumor drugs. Additionally, it has been used in the synthesis of polymers, dyes, and other organic compounds.

Mechanism of Action

The exact mechanism of action of (E)-4-ethylphenyl-3-methylfuran-2-ylprop-2-en-1-one is still not fully understood. However, it is believed that it acts as an agonist at the 5-HT3 receptor, which is involved in the regulation of serotonin levels in the brain. Additionally, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
(E)-4-ethylphenyl-3-methylfuran-2-ylprop-2-en-1-one has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anticonvulsant properties, as well as to have an effect on the regulation of serotonin levels in the brain. Additionally, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of (E)-4-ethylphenyl-3-methylfuran-2-ylprop-2-en-1-one in scientific research has several advantages. It is relatively easy to synthesize, and has been shown to have a variety of biochemical and physiological effects. Additionally, it is relatively inexpensive and can be used in a variety of laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. It is not water soluble, which can make it difficult to use in certain experiments. Additionally, it is not very stable, and can degrade over time.

Future Directions

The potential future directions for (E)-4-ethylphenyl-3-methylfuran-2-ylprop-2-en-1-one are numerous. Further research into its mechanism of action could lead to the development of new drugs and treatments. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs for the treatment of various diseases. Additionally, further research into its synthesis could lead to the development of more efficient and cost-effective methods of synthesizing this compound. Finally, further research into its stability and solubility could lead to the development of new methods for storing and using this compound in laboratory experiments.

Synthesis Methods

The synthesis of (E)-4-ethylphenyl-3-methylfuran-2-ylprop-2-en-1-one is a multi-step process. First, 4-ethylphenylacetaldehyde is reacted with 5-methylfuran-2-carbaldehyde in the presence of a catalytic amount of piperidine to form the desired product. This reaction is carried out in a basic solution of ethanol, and the product is then isolated by column chromatography. The product can also be synthesized using a Knoevenagel condensation reaction between 4-ethylphenylacetaldehyde and 5-methylfuran-2-carbaldehyde in the presence of a base such as sodium hydroxide.